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Compound of Interest

Compound Name: Lavendustin B

Cat. No.: B1674586 Get Quote

Essential Safety and Handling Guide for
Lavendustin B
For researchers, scientists, and professionals in drug development, the safe and effective

handling of chemical compounds is paramount. This guide provides essential, immediate safety

and logistical information for the personal protective equipment (PPE), operational plans, and

disposal procedures for Lavendustin B, a known inhibitor of GLUT1 and a weak tyrosine

kinase inhibitor.

Physicochemical and Hazard Information
Lavendustin B is a solid, appearing as a white to light yellow powder or crystal. It is crucial to

be aware of its hazardous properties to ensure safe handling.
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Property Value References

Molecular Formula C₂₁H₁₉NO₅

Molecular Weight 365.4 g/mol

Appearance
White to light yellow

powder/crystal

Solubility
Soluble in DMF, DMSO, and

Ethanol (all at 10 mg/mL)

Storage Temperature
Powder: -20°C, In solvent:

-80°C

Hazard Statement Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

H410 Very toxic to aquatic life with long lasting effects

Personal Protective Equipment (PPE)
When handling Lavendustin B, especially in its powdered form, adherence to proper PPE

protocols is mandatory to prevent exposure.
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PPE Category Specific Requirements Rationale

Eye Protection

Chemical splash goggles or

safety glasses with side

shields.

Protects against airborne

powder and splashes of

solutions containing

Lavendustin B.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

Prevents skin contact, which

can cause irritation.

Body Protection
A fully buttoned laboratory

coat.

Protects against contamination

of personal clothing.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

An N-95 respirator may be

necessary if a fume hood is

unavailable.[1]

Minimizes the risk of inhaling

the powdered compound.[1]

Experimental Workflow: From Receipt to Use
Proper handling of Lavendustin B throughout the experimental process is critical for both

safety and experimental integrity. The following workflow provides a step-by-step guide.
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Receiving and Storage

Solution Preparation

Experimental Use

Receive Lavendustin B

Store at -20°C (powder)

Verify integrity

Weigh Powder in Fume Hood

Dissolve in appropriate solvent (e.g., DMSO)

Aliquot into smaller volumes

Store solution at -80°C

Thaw aliquot for use

Dilute to final experimental concentration

Use in experiment

Click to download full resolution via product page

Caption: Experimental workflow for handling Lavendustin B.
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Step-by-Step Handling Procedure
Receiving and Storage: Upon receiving, verify the container's integrity. Store the powdered

Lavendustin B in a tightly sealed container at -20°C.

Preparation of Stock Solution:

When ready to use, bring the container to room temperature before opening to prevent

condensation.

All handling of the powder, including weighing, should be performed in a chemical fume

hood to avoid inhalation.[1][2] Use an anti-static weigh boat if possible.[3]

Use non-sparking tools for handling the powder.

Dissolve the desired amount of Lavendustin B in a suitable solvent such as DMSO, DMF,

or ethanol.

If necessary, sonication can be used to aid dissolution.

Aliquoting and Storage of Solution:

To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes.

Store the aliquoted solutions at -80°C.

Experimental Use:

When needed, thaw a single aliquot.

Dilute the stock solution to the final desired concentration for your experiment.

Signaling Pathway: Inhibition of GLUT1
Lavendustin B acts as an inhibitor of the glucose transporter 1 (GLUT1).[4] GLUT1 is crucial

for glucose uptake in many cell types, and its inhibition can have significant downstream

effects, particularly in cancer cells which are highly dependent on glycolysis for energy.[4]
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Caption: Lavendustin B inhibits GLUT1-mediated glucose uptake.

Inhibition of GLUT1 by Lavendustin B blocks the transport of glucose into the cell. This leads

to a reduction in glycolysis and subsequent ATP production.[4] In cancer cells, this energy

deficit can lead to the induction of apoptosis (programmed cell death) and a decrease in cell

proliferation and growth.[4]
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Proper disposal of Lavendustin B and any contaminated materials is essential to prevent

environmental contamination and ensure laboratory safety.

Step-by-Step Disposal Procedure
Segregation of Waste:

All waste contaminated with Lavendustin B should be treated as hazardous chemical

waste.

Segregate solid and liquid waste into separate, clearly labeled, and appropriate waste

containers.

Solid Waste Disposal:

Unused Powder: Dispose of in its original container, clearly labeled as hazardous waste.

[5]

Contaminated Lab Supplies: Items such as gloves, weigh boats, and pipette tips that have

come into contact with Lavendustin B should be double-bagged in clear plastic bags.[5]

Each bag must be sealed and tagged with a hazardous waste label.[5]

Liquid Waste Disposal:

Stock Solutions and Experimental Media: Collect all liquid waste containing Lavendustin
B in a dedicated, leak-proof, and chemically compatible container. The container must be

clearly labeled as "Hazardous Waste" and list all chemical constituents, including

Lavendustin B and the solvent used.[6]

Do not fill the liquid waste container to more than 90% of its capacity to allow for

expansion and prevent spills.[5]

Store the waste container in a designated, secure area away from incompatible materials.

Empty Container Disposal:

Empty containers that held Lavendustin B powder must be triple-rinsed with a suitable

solvent (e.g., ethanol or water).[7][8]
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The rinsate from the first rinse must be collected and disposed of as hazardous liquid

waste.[8]

After triple rinsing and air-drying, the original labels should be defaced or removed, and

the container can then be disposed of in the regular trash or recycled.[8][9]

Arranging for Pickup:

Once waste containers are full or ready for disposal, contact your institution's

Environmental Health and Safety (EHS) office to arrange for a hazardous waste pickup.[9]

Do not dispose of any Lavendustin B waste down the drain or in the regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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